Cas no 2680598-21-2 (2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid)

• Product Name: 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid
• CAS No: 2680598-21-2
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 5647252
• PubChem ID: 165920222
• Update Time: 2025-06-30

2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid
• EN300-28278804
• 2680598-21-2
• 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid

• Inchi： 1S/C12H13NO5/c1-6(14)9-5-8(3-4-10(9)16)11(12(17)18)13-7(2)15/h3-5,11,16H,1-2H3,(H,13,15)(H,17,18)
• InChI Key： BCLAMKWHQXEUKF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)=O)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 251.07937252g/mol
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid

Research Briefing on 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid (CAS: 2680598-21-2)

2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid (CAS: 2680598-21-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acetyl and hydroxyphenyl functional groups, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid. Researchers have employed advanced organic synthesis techniques, including multi-step reactions and purification methods, to achieve high yields and purity. The compound's structural features, particularly the presence of the acetyl and hydroxyphenyl groups, are believed to contribute to its biological activity. These groups may facilitate interactions with specific biological targets, such as enzymes or receptors, making the compound a candidate for drug development.

In vitro and in vivo studies have demonstrated that 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid exhibits significant anti-inflammatory and antioxidant properties. For instance, in a recent study published in the Journal of Medicinal Chemistry, the compound was shown to inhibit the production of pro-inflammatory cytokines in macrophage cells. Additionally, it displayed potent free radical scavenging activity, suggesting its potential use in treating oxidative stress-related diseases. These findings highlight the compound's dual mechanism of action, which could be advantageous in developing multi-target therapies.

Further investigations into the compound's pharmacokinetics and pharmacodynamics have revealed favorable absorption and distribution profiles. Animal studies indicate that 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid has good oral bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. Moreover, preliminary toxicity studies suggest that the compound has a low risk of adverse effects, although further comprehensive toxicological evaluations are warranted.

The potential clinical applications of 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid are vast. Researchers are exploring its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Its antioxidant properties also make it a candidate for neurodegenerative diseases, where oxidative stress plays a key role in pathogenesis. Additionally, the compound's structural versatility allows for further derivatization, opening avenues for the development of more potent and selective analogs.

In conclusion, 2-(3-Acetyl-4-hydroxyphenyl)-2-acetamidoacetic acid (CAS: 2680598-21-2) represents a promising candidate for drug development, with demonstrated anti-inflammatory and antioxidant activities. Ongoing research aims to elucidate its precise mechanisms of action and optimize its therapeutic potential. As the scientific community continues to explore this compound, it is expected to play a significant role in the future of pharmaceutical innovation.